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Compound of Interest

Compound Name: Sulbactam-d3

Cat. No.: B15558318 Get Quote

Sulbactam-d3 is the deuterium-labeled version of Sulbactam, a well-established β-lactamase

inhibitor. The incorporation of three deuterium atoms enhances its utility as an internal standard

in quantitative bioanalytical studies, particularly in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) assays.[1][2] Its near-identical chemical behavior to Sulbactam,

combined with a distinct mass, allows for precise correction of variability during sample

preparation and analysis.[2] This guide provides an in-depth overview of the core physical and

chemical characteristics of Sulbactam-d3, its mechanism of action, and relevant experimental

protocols for its application.

Core Physical and Chemical Properties
Sulbactam-d3 is a white to off-white crystalline solid.[3] As a stable isotope-labeled compound,

its physical properties are nearly identical to those of unlabeled Sulbactam. The primary

distinction lies in its molecular weight, which is increased by the mass of the three deuterium

atoms.

Data Summary
The quantitative physical and chemical data for Sulbactam-d3 and its parent compound,

Sulbactam, are summarized below for direct comparison.

Table 1: Chemical Identifiers and Molecular Properties
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Property Sulbactam-d3 Sulbactam

Chemical Name

(2S-cis)-3,3-Dimethyl-7-oxo-4-

thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic Acid 4,4-Dioxide-d3

(2S,5R)-3,3-Dimethyl-7-oxo-4-

thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid 4,4-dioxide[4]

[5]

Synonyms CP-45899-d3
CP-45,899, Penicillanic Acid

Dioxide, Betamaze[5][6]

Molecular Formula C₈H₈D₃NO₅S C₈H₁₁NO₅S[4][7]

Molecular Weight 236.26 g/mol [8] 233.24 g/mol [4][5][7][8]

CAS Number
Not Available (Often tracked by

unlabeled CAS)
68373-14-8[4][5][7]

InChI Key

FKENQMMABCRJMK-

RITPCOANSA-N (for

unlabeled)[4][5]

FKENQMMABCRJMK-

RITPCOANSA-N[4][5]

Table 2: Physicochemical Data

Property Sulbactam Value

Appearance White to off-white crystalline powder[3][9]

Melting Point 148-151 °C[4][9][10]; 154-157 °C[11][12]

Solubility

Water: Soluble (≥18 mg/mL)[11][12]PBS (pH

7.2): ~5 mg/mL[6]Organic Solvents: Soluble in

DMSO, ethanol, methanol, and DMF (~30

mg/mL)[6][10]

pKa (Predicted) 2.62 ± 0.40[11][12]

Optical Rotation [α]D20 +251° (c=0.01 in pH 5.0 buffer)[9][11][12]

Storage Temperature 2-8°C[5][11][12] or -20°C[6][10]
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Mechanism of Action: β-Lactamase Inhibition
The scientific relevance of Sulbactam-d3 is intrinsically linked to the mechanism of action of

Sulbactam. Bacteria develop resistance to β-lactam antibiotics (e.g., penicillins,

cephalosporins) by producing β-lactamase enzymes, which hydrolyze and inactivate the

antibiotic's core β-lactam ring.[13][14][15]

Sulbactam acts as a "suicide inhibitor."[4] It is structurally similar to penicillin and is recognized

by the β-lactamase enzyme.[14] Sulbactam irreversibly binds to the active site of the enzyme,

forming a stable, covalent acyl-enzyme complex.[14][16] This complex is resistant to

hydrolysis, permanently inactivating the enzyme and preventing it from destroying co-

administered β-lactam antibiotics.[5][14] This protective action restores the efficacy of the

partner antibiotic against resistant bacterial strains.[13][15] While Sulbactam itself has weak

intrinsic antibacterial activity, its primary role is to function as a shield for other antibiotics.[4][13]
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1. Sample Preparation

2. LC Separation

3. MS/MS Detection

4. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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